Cas no 1597312-43-0 (1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane)

• Product Name: 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane
• CAS No: 1597312-43-0
• MF: C₁₁H₁₉F₂IO
• MW: 332.169243097305
• CID: 6192771
• PubChem ID: 114774758
• Update Time: 2025-06-15

1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane
• 1597312-43-0
• EN300-1134641

• Inchi： 1S/C11H19F2IO/c1-2-9-3-5-11(8-14,6-4-9)15-7-10(12)13/h9-10H,2-8H2,1H3
• InChI Key： RHCYVOWQAHGYHJ-UHFFFAOYSA-N
• SMILES： ICC1(CCC(CC)CC1)OCC(F)F

Computed Properties

• Exact Mass: 332.04487g/mol
• Monoisotopic Mass: 332.04487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane

Chemical Profile of 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane (CAS No. 1597312-43-0)

1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane, identified by its CAS number 1597312-43-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to a class of molecules characterized by a cyclohexane core functionalized with an iodomethyl group, a difluoroethoxy moiety, and an ethyl substituent. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceutical agents and agrochemicals.

The presence of the iodomethyl group at the 1-position of the cyclohexane ring provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the construction of biaryl systems, which are prevalent in many biologically active molecules. The difluoroethoxy substituent, on the other hand, introduces fluorine atoms into the molecule, a feature that is often exploited to modulate metabolic stability, lipophilicity, and binding affinity in drug design.

1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. For instance, recent studies have demonstrated its utility as a building block in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the iodomethyl group and the difluoroethoxy moiety allows for precise tuning of molecular properties, enabling researchers to fine-tune activity against specific biological targets.

In addition to its role in pharmaceutical applications, this compound has shown promise in materials science. The incorporation of fluorine atoms can enhance material properties such as thermal stability and chemical resistance, making it a candidate for advanced polymer formulations. Recent advancements in green chemistry have also highlighted the importance of optimizing synthetic routes to minimize waste and energy consumption. The synthesis of 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane has been refined using catalytic methods that improve yield while reducing environmental impact.

The ethyl substituent at the 4-position of the cyclohexane ring contributes to the overall steric environment of the molecule, influencing both its reactivity and its interactions with biological targets. This feature has been leveraged in computational studies to predict binding modes and optimize lead compounds for drug discovery. High-throughput screening and molecular docking techniques have been employed to identify derivatives of 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane with enhanced pharmacological properties.

Recent breakthroughs in synthetic methodologies have enabled the efficient preparation of complex derivatives from this intermediate. Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have been instrumental in constructing intricate molecular architectures. These advances have not only streamlined the synthesis of 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane but also opened new avenues for exploring its derivatives in drug discovery pipelines.

The impact of fluorine-containing compounds on medicinal chemistry cannot be overstated. The ability to introduce fluorine atoms into molecular frameworks often leads to improved pharmacokinetic profiles and enhanced therapeutic efficacy. The unique electronic properties of fluorine can influence both the physical chemical properties and the biological activity of molecules. As such, compounds like 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane are highly sought after by researchers aiming to develop next-generation pharmaceuticals.

In conclusion, 1-(2,2-difluoroethoxy)-4-ethyl-1-(iodomethyl)cyclohexane (CAS No. 1597312-43-0) represents a versatile intermediate with broad applications in synthetic chemistry and drug development. Its structural features make it an ideal candidate for further functionalization via cross-coupling reactions and other synthetic transformations. The growing body of research highlighting its utility underscores its importance as a building block in modern medicinal chemistry and materials science.